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Compound of Interest

Compound Name: Disperse red 91

Cat. No.: B1616187

This guide provides a detailed comparison of the fastness properties of Disperse Red 91
against other commercially available disperse red dyes. The evaluation focuses on key
performance indicators critical for textile applications: light, wash, and perspiration fastness.
The information presented herein is intended for researchers, scientists, and professionals in
drug development who may utilize these dyes in various experimental and developmental
contexts.

Quantitative Performance Data

The following table summarizes the key fastness properties of Disperse Red 91 and selected
alternatives when applied to polyester, a common synthetic fiber. The ratings are based on
standardized ISO testing protocols, with higher numbers indicating superior performance. Light
fastness is typically rated on a scale of 1-8, while wash and perspiration fastness are rated on
a 1-5 scale.
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Note: Fastness properties can vary depending on the specific substrate, depth of shade, and

the dyeing process employed.[3]

Experimental Protocols

The performance data presented in this guide is based on standardized testing methodologies

to ensure comparability and reproducibility. The following are detailed protocols for the key

experiments cited.

Colorfastness to Washing (Accelerated)

This test is designed to evaluate the resistance of a textile's color to repeated home or

commercial laundering procedures. The protocol is based on the AATCC Test Method 61-2020.

[8]

o Apparatus and Materials:

o Launder-Ometer or similar apparatus providing controlled temperature and rotation (40 + 2

rpm).[8]

© 2025 BenchChem. All rights reserved.

2/9

Tech Support


https://enochdye.com/pigments/tds/?color389.html
http://www.worlddyevariety.com/disperse-dyes/disperse-red-91.html
http://www.worlddyevariety.com/disperse-dyes/disperse-red-91.html
http://www.worlddyevariety.com/disperse-dyes/disperse-red-91.html
http://www.worlddyevariety.com/disperse-dyes/disperse-red-91.html
http://www.worlddyevariety.com/disperse-dyes/disperse-red-91.html
https://www.benchchem.com/pdf/Performance_evaluation_of_C_I_Disperse_Red_86_in_different_textile_finishing_processes.pdf
https://www.benchchem.com/pdf/Performance_evaluation_of_C_I_Disperse_Red_86_in_different_textile_finishing_processes.pdf
https://www.epsilonpigments.com/disperse-dyes/trichromatic/disperse-red-60.html
https://www.benchchem.com/pdf/Performance_evaluation_of_C_I_Disperse_Red_86_in_different_textile_finishing_processes.pdf
https://www.researchgate.net/figure/a-Disperse-red-60-and-b-the-benzodifuranone-dye-I_fig5_345759951
https://www.benchchem.com/pdf/Performance_evaluation_of_C_I_Disperse_Red_86_in_different_textile_finishing_processes.pdf
https://www.benchchem.com/pdf/Performance_evaluation_of_C_I_Disperse_Red_86_in_different_textile_finishing_processes.pdf
https://www.epsilonpigments.com/disperse-dyes/general/disperse-red-82.html
https://www.benchchem.com/pdf/Performance_evaluation_of_C_I_Disperse_Red_86_in_different_textile_finishing_processes.pdf
https://www.epsilonpigments.com/disperse-dyes/general/disperse-red-82.html
https://www.benchchem.com/pdf/A_Comparative_Performance_Analysis_of_Disperse_Red_Dyes_for_Textile_Applications.pdf
https://www.benchchem.com/pdf/A_Comparative_Performance_Analysis_of_Disperse_Red_Dyes_for_Textile_Applications.pdf
https://www.benchchem.com/pdf/A_Comparative_Performance_Analysis_of_Disperse_Red_Dyes_for_Textile_Applications.pdf
https://www.researchgate.net/figure/a-Disperse-red-60-and-b-the-benzodifuranone-dye-I_fig5_345759951
https://www.researchgate.net/figure/a-Disperse-red-60-and-b-the-benzodifuranone-dye-I_fig5_345759951
https://www.benchchem.com/pdf/Performance_evaluation_of_C_I_Disperse_Red_86_in_different_textile_finishing_processes.pdf
https://textilelearner.net/color-fastness-to-laundering-test/
https://textilelearner.net/color-fastness-to-laundering-test/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1616187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

o Stainless steel containers (Type 316).[9]
o Stainless steel balls (6 mm diameter) for abrasive action.[9]

o Multifiber test fabric containing swatches of common fibers (e.g., acetate, cotton, nylon,
polyester, acrylic, wool).[10]

o AATCC Standard Reference Detergent.
o Gray Scale for Color Change and Gray Scale for Staining.[9]

o Spectrophotometer or colorimeter for instrumental assessment.

e Procedure:

[e]

A 50 x 150 mm specimen of the dyed fabric is prepared.
o The specimen is attached to a 50 x 100 mm multifiber test fabric.

o The test specimen and multifiber fabric are placed in a stainless steel container with 150
mL of a specified detergent solution and 50 stainless steel balls.[11]

o The sealed containers are placed in the Launder-Ometer and agitated for 45 minutes at a
specified temperature (e.g., 49°C for a test simulating five typical home launderings).[9]
[11]

o After the cycle, the containers are removed and the specimens are rinsed three times with
deionized water at 40°C.[11]

o Excess water is removed by squeezing, and the specimens are dried in a circulating air
oven at a temperature not exceeding 71°C.[11]

o Evaluation:

o Color Change: The change in color of the tested specimen is evaluated by comparing it to
the original, unwashed fabric using the Gray Scale for Color Change under standardized
lighting. A rating from 5 (no change) to 1 (severe change) is assigned.[11]
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o Staining: The degree of color transfer to each of the six fiber types on the multifiber test
fabric is evaluated using the Gray Scale for Staining. A rating from 5 (no staining) to 1
(severe staining) is assigned.[11]

Colorfastness to Perspiration

This test method determines the resistance of a textile's color to the effects of human
perspiration. The protocol is based on AATCC Test Method 15.[10][12]

o Apparatus and Materials:

[¢]

AATCC Perspirometer or equivalent device for applying standard pressure.[10]

[e]

Oven capable of maintaining 38 + 1°C.[10]

o

Multifiber test fabric.[10]

[¢]

Gray Scale for Color Change and Gray Scale for Staining.[10]

[¢]

Acidic perspiration solution.

e Preparation of Acidic Solution (pH 4.3 £ 0.2):[13]

o 10 g Sodium Chloride (NaCl)

o 1 g Lactic Acid, USP 85%

o 1 g Disodium Hydrogen Phosphate, Anhydrous (NazHPOa4)

o 0.25 g L-Histidine Monohydrochloride

o Dissolve in distilled water and make up to 1 liter. The solution should be freshly prepared
(not more than three days old).[13]

e Procedure:

o A6 x 6 cm specimen of the dyed fabric is attached to a multifiber test fabric of the same
size.[13]
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o The composite specimen is thoroughly wetted in the acidic perspiration solution for 30
minutes.[10]

o The specimen is passed through a wringer to achieve a wet weight of 2.25 + 0.05 times its
original dry weight.[13]

o The specimen is placed between the plates of the Perspirometer, and a 10-pound (4.5 kg)
weight is applied to the top plate.[10]

o The loaded unit is placed in an oven and heated for 6 hours at 38 + 1°C.[10]

o After 6 hours, the specimen is removed and dried in the open air at room temperature.

o Evaluation:

o The color change of the test specimen and the staining on the multifiber fabric are
evaluated using the appropriate Gray Scales.[10]

Colorfastness to Light

This test evaluates a material's resistance to fading when exposed to an artificial light source
that simulates natural daylight. The protocol is based on AATCC Test Method 16.3, which uses
a xenon-arc lamp.[14][15]

o Apparatus and Materials:
o Xenon-Arc Lamp Fading Apparatus (Fadometer).[14]
o AATCC Blue Wool Lightfastness Standards.[16]
o Gray Scale for Color Change.[14]

» Procedure:

o A specimen of the test fabric is mounted in a sample holder. A portion of the specimen is
covered to serve as an unexposed control.[17]

o A series of AATCC Blue Wool Lightfastness Standards are mounted in the same manner.
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o The specimens and standards are placed in the Xenon-Arc apparatus and exposed to the
light source under controlled conditions of temperature and humidity.[14]

o Exposure is continued for a specified number of AATCC Fading Units (AFUSs), typically 20
or 40, or until the color change of the specimen is equal to a specific step on the Gray
Scale.[14][17] One AFU is 1/20th of the light exposure required to produce a color change
equal to Step 4 on the Gray Scale for the L4 Blue Wool Standard.[16]

o Evaluation:

o The color change of the exposed portion of the specimen is compared to the unexposed
portion using the Gray Scale for Color Change.[14]

o Alternatively, the lightfastness is rated by comparing the degree of fading of the specimen
to that of the simultaneously exposed Blue Wool Standards. The rating corresponds to the
"L" number of the Blue Wool standard that exhibits the most similar amount of fading.[7]
[16]

Workflow Visualization

The following diagram illustrates the logical workflow for the comprehensive evaluation of the
fastness properties of a disperse dye.
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Caption: Workflow for evaluating and comparing disperse dye fastness properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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